![molecular formula C12H12FNO2S2 B6540055 4-fluoro-3-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide CAS No. 1060353-10-7](/img/structure/B6540055.png)
4-fluoro-3-methyl-N-[(thiophen-3-yl)methyl]benzene-1-sulfonamide
Description
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its IUPAC name and similar compounds. It likely contains a benzene ring with a fluoro and a methyl group attached, along with a sulfonamide group. The thiophen-3-ylmethyl group suggests the presence of a thiophene ring attached via a methylene bridge .Scientific Research Applications
Medicinal Chemistry
Thiophene and its substituted derivatives, which include the compound , have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry . They are effective compounds with respect to their biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting, and anti-cancer .
Synthetic Thiophene
Synthetic thiophene is used in the synthesis of anticancer agents and anti-atherosclerotic agents . It also acts as metal complexing agents and in the development of insecticides .
Suzuki–Miyaura Coupling
The compound can be used as a boron reagent in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Protodeboronation
The compound can be used in the protodeboronation process, which has been applied in the formal total synthesis of δ-®-coniceine and indolizidine 209B .
Industrial Chemistry and Material Science
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs) .
Cell Preservation
The compound “F5105-0050” is used in the Thermo Scientific™ Mr. Frosty™ Freezing Container, designed to achieve a rate of cooling very close to -1°C/minute, the optimal rate for cell preservation .
properties
IUPAC Name |
4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12FNO2S2/c1-9-6-11(2-3-12(9)13)18(15,16)14-7-10-4-5-17-8-10/h2-6,8,14H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOEATTKZMHMOMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NCC2=CSC=C2)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12FNO2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-3-methyl-N-(thiophen-3-ylmethyl)benzenesulfonamide | |
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